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Compound of Interest

Compound Name: Isovaleryl chloride

Cat. No.: B104981

An In-depth Technical Guide to Isovaleryl Chloride and Its Isomers for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isovaleryl chloride and its
structural isomers, focusing on their chemical properties, synthesis, and applications in
research and development, particularly within the pharmaceutical and agrochemical sectors.

Structural Formula and Isomers

Isovaleryl chloride, systematically named 3-methylbutanoyl chloride, is an acyl chloride with
the chemical formula CsHoCIO.[1][2] It is a colorless to yellowish liquid with a pungent odor.[1]
The structural isomers of isovaleryl chloride are other acyl chlorides that share the same
molecular formula. These isomers are distinguished by the arrangement of the carbon
skeleton.

The primary structural isomers of isovaleryl chloride are:
» Valeryl chloride (Pentanoyl chloride): A straight-chain acyl chloride.

o 2-Methylbutanoyl chloride: A branched-chain acyl chloride with the methyl group at the
second carbon.

» Pivaloyl chloride (2,2-Dimethylpropanoyl chloride): A branched-chain acyl chloride with two
methyl groups at the second carbon, creating a sterically hindered structure.[3]
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Physicochemical Data

The physicochemical properties of isovaleryl chloride and its isomers are summarized in the
table below. These properties are crucial for their application in chemical synthesis, influencing
reaction conditions and purification methods.

Isovaleryl Valeryl > Pivaloyl
chloride (3- chloride chloride (2,2-
Property Methylbutanoy .
Methylbutanoy (Pentanoyl . Dimethylpropa
. . | chloride .
I chloride) chloride) noyl chloride)
CAS Number 108-12-3 638-29-9 57526-28-0 3282-30-2
Molecular Weight  120.58 g/mol 120.58 g/mol 120.58 g/mol 120.58 g/mol
Boiling Point (°C)  115-117 125-127 117-121 105-106
Melting Point
. - -110 - -56
4
Density (g/mL at
0.989 1.016 0.972 0.980 (at 20°C)
25°C)
Refractive Index
1.416 1.420 1.418 1.412
(n20/D)
Flash Point (°C) 31 23 20 8

Experimental Protocols: Synthesis
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The synthesis of acyl chlorides is generally achieved by the reaction of the corresponding
carboxylic acid with a chlorinating agent, such as thionyl chloride (SOCIz) or phosphorus
pentachloride (PCls).[4] Below is a detailed protocol for the synthesis of pivaloyl chloride from
pivalic acid using thionyl chloride.

Synthesis of Pivaloyl Chloride from Pivalic Acid
Materials:

 Pivalic acid

e Thionyl chloride (SOCI2)

e N,N-dimethylformamide (DMF) (catalytic amount)
e Round-bottom flask

» Reflux condenser

» Gas outlet connected to a scrubber

« Distillation apparatus

Procedure:

To a round-bottom flask, add pivalic acid.
» Slowly add thionyl chloride to the pivalic acid at room temperature with stirring.

e Add a catalytic amount of DMF. An exothermic reaction will commence, and gaseous
byproducts (SOz and HCI) will evolve.

e The progress of the reaction can be monitored by observing the cessation of gas evolution.

» After the reaction is complete, the crude pivaloyl chloride can be purified by fractional
distillation. The boiling point of pivaloyl chloride is approximately 105-106°C.[5]
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Applications in Drug Development and
Agrochemicals

Isovaleryl chloride and its isomers are versatile intermediates in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals.[6][7] They serve as
acylating agents to introduce specific branched or linear alkyl groups into a molecule, which
can significantly influence its biological activity, stability, and pharmacokinetic properties.

Click to download full resolution via product page

Pivaloyl chloride, due to its sterically hindered pivaloyl group, is particularly useful for creating
stable ester and amide linkages. It is a key reagent in the industrial production of several active
pharmaceutical ingredients (APIs), including certain antibiotics and antivirals.[8] For instance, it
Is used in the synthesis of semi-synthetic penicillins like ampicillin and amoxicillin through the
"Dane salt method".[8] Valeryl chloride is an important intermediate in the synthesis of
antihypertensive drugs like irbesartan and valsartan, as well as the fungicide hexaconazole.[9]
Isovaleryl chloride itself is used in the synthesis of various pharmaceuticals, including
antihistamines, antipsychotics, and antidepressants.[4]

While these compounds are crucial for the synthesis of biologically active molecules, there is
limited information on their direct interaction with biological signaling pathways. Their primary
role in drug development is as a reactive intermediate to build the final drug molecule. The
specific biological effects are then attributed to the final product rather than the acyl chloride
itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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